Cas no 144-90-1 (DL-3-Aminoisobutyric Acid)

• Product Name: DL-3-Aminoisobutyric Acid
• CAS No: 144-90-1
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD00008145
• CID: 144117
• PubChem ID: 24853033
• Update Time: 2025-11-02

DL-3-Aminoisobutyric Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methylpropanoic acid
• Methylalanine
• 2-Methyl-3-aminopropanoic acid
• 2-Methyl-3-aminopropionic acid
• 3-azanyl-2-methyl-propanoic acid
• 3-aminoisobutyric ac
• DL-3-AMinoisobutyric acid DL-3-AMinoisobutyric acid
• DL-3-Aminoisobutyric Acid Hydrate
• DL-3-AMINOISOBUTYRIC ACID
• Propanoic acid,3-amino-2-methyl-
• (2S)-3-amino-1,3,4,5-tetrahydrobenzo[b]azepin-2-one
• (3S)-3-amino-1,3,4,5-tetrahydrobenzo[b]azepin-2-one
• (S)-3-amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one
• (S)-3-amino-2-(phenylmethyl)propanoic acid
• (S)-3-amino-2,3,4,5-te
• (S)-3-amino-2-benzyl propanoic acid
• (S)-3-amino-2-methyl propanoic acid
• (S)-3-amino-2-methyl-1-propanol
• AK119208
• DL-β-AMinoisobutyric acid
• KB-211389
• DL-BETA-AMINOISOBUTYRIC ACID
• DL-3-AMinoisobutyric acid 98%
• 3-Aminoisobutyric acid
• beta-Aminoisobutyric acid
• Propanoic acid, 3-amino-2-methyl-
• 3-Aminoisobutanoate
• dl-3-Amino-2-methylpropionic acid
• alpha-Methyl-beta-alanine
• 3-Amino-2-methylpropanoate
• 2-(Aminomethyl)propionic acid
• 2-Methyl-beta-alanine
• 3-amino-isobutanoic acid
• 3-aminoisobutyrate
• BAIB
• dl-.beta.-Aminoisobutyric acid
• 3-Aminoisobutanoic acid
• DL-2-Methyl-beta-alanine
• Isobut
• 3-Amino-2-methyl-propionic acid
• b-Aminoisobutyric acid
• 3-amino-2-methylpropanoicacid
• LMFA01100054
• DL-beta-Aminoisobutyric acid, puriss., >=99.0% (NT)
• T68ALE2O9F
• s6134
• A808292
• FT-0615042
• (+/-)-3-Amino-2-methylpropanoate
• DL-3-Amino-2-methylpropanoic acid
• AB08204
• C05145
• (1)-3-Amino-2-methylpropionic acid
• A-Methyl-
• AB00933
• CS-W013690
• SY245999
• (+/-)-.BETA.-AMINOISOBUTYRIC ACID
• BS-12724
• DL-3-AminoisobutyricAcidHydrate
• E94C87B1-0A40-4734-863C-16C484E7EE63
• 3-Amino-isobutanoate
• DL-3-Aminoisobutyric acid, 98%
• MFCD00008145
• SY009267
• DL-2-METHYL-.BETA.-ALANINE
• A801304
• 3-amino-2(r,s)methylpropionic acid
• 3-amino-3-methyl-propionic acid
• (+/-)-2-Methyl-3-aminopropanoic acid
• EN300-64468
• ??-Methyl-??-alanine
• 2-Methyl-b-alanine
• CHEMBL3544550
• HY-W012974
• MFCD07372875
• DL-2-Methyl-b-alanine
• SY020274
• FT-0749585
• bmse000828
• (+/-)-beta-Aminoisobutyric acid
• CHEBI:27389
• SCHEMBL2191
• EINECS 234-154-7
• beta-amino-isobutyric acid
• .beta.-Aminoisobutyric acid
• a-Methyl-b-alanine
• 3-Amino-2-methylpropionic acid
• AKOS003404809
• NS00014831
• 10569-72-9
• aminoisobutanoate
• (+/-)-3-Aminoisobutyric acid
• (+/-)-3-Amino-2-methylpropanoic acid
• MFCD01076229
• DTXSID10861821
• AKOS016843206
• Isobutanoic acid, 3-amino-
• Z431542704
• BAIBA
• UNII-T68ALE2O9F
• AB35706
• 144-90-1
• DL-3-Aminoisobutyricacid
• 3-amino-2(R,S)-methylpropionic acid
• Q2823212
• (+/-)-3-amino-2-methylpropionic acid
• A0324
• EINECS 205-644-8
• A-6050
• (+/-)-b-Aminoisobutyric acid
• A-alanine
• ALBB-026586
• DL-3-Aminoisobutyric Acid

• MDL： MFCD00008145
• Inchi： 1S/C4H9NO2/c1-3(2-5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
• InChI Key： QCHPKSFMDHPSNR-UHFFFAOYSA-N
• SMILES： OC(C(C)CN)=O

Computed Properties

• Exact Mass: 103.063
• Monoisotopic Mass: 103.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.9
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White crystals or crystalline powder
• Density: 1.2300 (estimate)
• Melting Point: 179-182 °C (lit.)
• Boiling Point: 223.6 °C at 760 mmHg
• Flash Point: 89 °C
• Refractive Index: 1.4650 (estimate)

DL-3-Aminoisobutyric Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：UA2430000
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-3-Aminoisobutyric Acid

Comprehensive Guide to DL-3-Aminoisobutyric Acid (CAS No. 144-90-1): Properties, Applications, and Research Insights

DL-3-Aminoisobutyric Acid (CAS No. 144-90-1), also known as 3-Amino-2-methylpropanoic acid, is a non-proteinogenic amino acid with significant interest in biochemical and pharmaceutical research. This compound belongs to the class of branched-chain amino acids (BCAAs) and exhibits unique stereochemical properties due to its racemic mixture (DL-form). Its molecular formula, C₄H₉NO₂, and structural features make it a versatile intermediate in organic synthesis and metabolic studies.

In recent years, DL-3-Aminoisobutyric Acid has gained attention for its potential role in metabolic pathways, particularly in studies related to mitochondrial dysfunction and energy metabolism. Researchers are exploring its implications in sports nutrition and muscle recovery, as it may influence protein synthesis and nitrogen balance. These applications align with current trends in personalized medicine and nutraceutical development.

The compound's physicochemical properties include a white crystalline powder appearance, solubility in water, and a melting point range of 210–215°C. Its stability under normal conditions makes it suitable for laboratory reagents and industrial-scale production. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, addressing the growing demand for high-purity amino acids in research.

From a commercial perspective, DL-3-Aminoisobutyric Acid serves as a precursor for peptide synthesis and chiral auxiliaries. The pharmaceutical industry utilizes it in drug discovery programs targeting neurological disorders and metabolic diseases. Its compatibility with green chemistry principles has also sparked interest in sustainable production methods, responding to the global push for eco-friendly chemical processes.

Ongoing research investigates the compound's potential in biomarker discovery, particularly for age-related metabolic changes. This aligns with popular searches on anti-aging compounds and longevity science. The scientific community continues to explore its structure-activity relationships, with computational chemistry approaches gaining traction for molecular modeling applications.

Quality standards for CAS No. 144-90-1 typically require ≥98% purity, with specifications for heavy metal content and residual solvents meeting pharmacopeial requirements. Storage recommendations emphasize protection from moisture at 2–8°C, reflecting best practices for amino acid stability. These parameters are crucial for researchers querying amino acid storage conditions or laboratory handling protocols.

The global market for DL-3-Aminoisobutyric Acid shows steady growth, driven by expanding applications in biotechnology and cosmeceuticals. Manufacturers are responding to demand for GMP-grade materials, while academic institutions seek research-grade quantities for basic science investigations. This dual demand pattern reflects broader trends in specialty chemicals distribution.

Emerging studies suggest potential applications in gut microbiome modulation, connecting this compound to the popular field of probiotic research. Its metabolic fate in mammalian systems remains an active area of investigation, particularly regarding transamination pathways and renal excretion mechanisms. Such studies address frequently searched topics like amino acid metabolism and detoxification processes.

From a regulatory standpoint, DL-3-Aminoisobutyric Acid is generally recognized as safe for research purposes, though specific applications may require additional safety assessments. Documentation typically includes material safety data sheets (MSDS) and certificates of analysis (CoA), meeting international standards for chemical compliance.

Future directions for this compound include exploration in tissue engineering scaffolds and smart biomaterials, areas generating substantial scientific interest. The development of derivatization methods continues to expand its utility, while advanced spectroscopic characterization techniques provide deeper insights into its molecular behavior. These advancements respond to the growing sophistication of chemical analysis queries in scientific databases.